Cas no 124190-20-1 (Halicholactone)

• Product Name: Halicholactone
• CAS No: 124190-20-1
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 216369
• Update Time: 2024-03-01

Halicholactone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxoninone,9-[(1R,2R)-2-[(1R,2E,4R)-1,4-dihydroxy-2-nonen-1-yl]cyclopropyl]-4,5,8,9-tetrahydro-,(6Z,9S)-
• (-)-Halicholactone
• 2(3H)-Oxoninone,9-[(1R,2R)-2-[(1R,2E,4R)-1,4-dihydroxy-2-nonenyl]cyclopropyl]-4,5,8,9-tetrahydro-,(6Z,9S)- (9CI)
• 2(3H)-Oxoninone,9-[2-(1,4-dihydroxy-2-nonenyl)cyclopropyl]-4,5,8,9-tetrahydro-, [1R-[1a(6Z,9S*),2b(1R*,2E,4R*)]]-
• Halicholactone

• Inchi： 1S/C20H32O4/c1-2-3-6-9-15(21)12-13-18(22)16-14-17(16)19-10-7-4-5-8-11-20(23)24-19/h4,7,12-13,15-19,21-22H,2-3,5-6,8-11,14H2,1H3/b7-4-,13-12+/t15-,16-,17-,18-,19+/m1/s1
• InChI Key： BUWOMMLMRPPTEZ-LFQRMHLBSA-N
• SMILES： O1C(CCCC=CC[C@H]1[C@@H]1C[C@H]1[C@@H](/C=C/[C@@H](CCCCC)O)O)=O |c:5|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 443
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols